Cas no 5815-67-8 (2,5-Piperazinedione,3-(2-methylpropyl)-)
5815-67-8 structure
Product Name:2,5-Piperazinedione,3-(2-methylpropyl)-
2,5-Piperazinedione,3-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Piperazinedione,3-(2-methylpropyl)-
- 3-(2-methylpropyl)-2,5-Piperazinedione
- cyclo(leucylglycine)
- 2,5-Piperazinedione,3-(2-methylpropyl)-, (?à)-
- 3-Isobutylpiperazine-2,5-dione
- Cyclo(glycyl-DL-leucine)
- Cyclo(glycylleucyl)
- Glycine, N-leucyl-, cyclic peptide
- 3-(2-methylpropyl)piperazine-2,5-dione
- DivK1c_000299
- DTXSID60973726
- Spectrum5_000326
- 3-(2-Methylpropyl)-3,6-dihydropyrazine-2,5-diol
- KBio1_000299
- SCHEMBL6438511
- AB02907
- 3-ISOBUTYL-2,5-PIPERADINEDIONE
- Oprea1_697218
- 5815-67-8
- HMS500O21
- 2-morpholin-4-yl-N-phenyl-acetamide
- CYCLO(-GLY-LEU)
- 3-Isobutylpiperazine-2,5-quinone
- FT-0694640
- cycloleucylglycine
- IDI1_000299
- BCP14306
- SR-01000472318-1
- Cyclo(gly-leu)
- AKOS005397276
- 2,5-Piperazinedione, 3-(2-methylpropyl)-
- NINDS_000299
- SR-01000472318
-
- Inchi: 1S/C8H14N2O2/c1-5(2)3-6-8(12)9-4-7(11)10-6/h5-6H,3-4H2,1-2H3,(H,9,12)(H,10,11)
- InChI Key: VQFHWKRNHGHZTK-UHFFFAOYSA-N
- SMILES: O=C1C(CC(C)C)NC(CN1)=O
Computed Properties
- Exact Mass: 170.105528
- Monoisotopic Mass: 170.105528
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 9
- XLogP3: 0.4
- Topological Polar Surface Area: 58.2
Experimental Properties
- Density: 1.047
- Boiling Point: 442.9°Cat760mmHg
- Flash Point: 207.4°C
2,5-Piperazinedione,3-(2-methylpropyl)- Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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